Cas no 904449-66-7 (3-(4-chlorobenzenesulfonyl)-8-ethoxy-2H-chromen-2-one)

• Product Name: 3-(4-chlorobenzenesulfonyl)-8-ethoxy-2H-chromen-2-one
• CAS No: 904449-66-7
• MF: C₁₇H₁₃ClO₅S
• MW: 364.800122976303
• CID: 5442153
• PubChem ID: 7245880
• Update Time: 2025-10-24

3-(4-chlorobenzenesulfonyl)-8-ethoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[(4-Chlorophenyl)sulfonyl]-8-ethoxy-2H-1-benzopyran-2-one
• 3-((4-chlorophenyl)sulfonyl)-8-ethoxy-2H-chromen-2-one
• AKOS001811970
• 3-(4-chlorophenyl)sulfonyl-8-ethoxychromen-2-one
• SCHEMBL21033125
• F3165-0913
• AB01311257-01
• NCGC00317560-01
• 3-(4-chlorobenzenesulfonyl)-8-ethoxy-2H-chromen-2-one
• 904449-66-7

• Inchi： 1S/C17H13ClO5S/c1-2-22-14-5-3-4-11-10-15(17(19)23-16(11)14)24(20,21)13-8-6-12(18)7-9-13/h3-10H,2H2,1H3
• InChI Key： NKFLSRLGWOGBFO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1C(=O)OC2C(=CC=CC=2C=1)OCC)(=O)=O

Computed Properties

• Exact Mass: 364.0172224g/mol
• Monoisotopic Mass: 364.0172224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 78Ų

Experimental Properties

• Density: 1.431±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 604.3±55.0 °C(Predicted)

Additional information on 3-(4-chlorobenzenesulfonyl)-8-ethoxy-2H-chromen-2-one

Professional Introduction to Compound with CAS No. 904449-66-7 and Product Name: 3-(4-chlorobenzenesulfonyl)-8-ethoxy-2H-chromen-2-one

The compound with the CAS number 904449-66-7 and the product name 3-(4-chlorobenzenesulfonyl)-8-ethoxy-2H-chromen-2-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a 4-chlorobenzenesulfonyl group and an ethoxy substituent on the chromenone core imparts distinct chemical properties that make it a promising candidate for further investigation.

In recent years, there has been a growing interest in chromenone derivatives due to their diverse biological activities. These compounds have shown promise as inhibitors, antioxidants, and antimicrobial agents. The specific structure of 3-(4-chlorobenzenesulfonyl)-8-ethoxy-2H-chromen-2-one positions it as a valuable scaffold for developing novel therapeutic agents. The 4-chlorobenzenesulfonyl moiety, in particular, is known for its ability to enhance binding affinity to biological targets, making it an attractive feature for drug design.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing molecular structures to improve pharmacological efficacy. The ethoxy group in this compound contributes to its solubility and metabolic stability, which are critical factors in drug development. Studies have demonstrated that modifications in the chromenone ring can significantly alter biological activity. For instance, the introduction of electron-withdrawing groups like the 4-chlorobenzenesulfonyl moiety can enhance the compound's interaction with enzymes and receptors.

One of the most exciting aspects of this compound is its potential in the development of anti-inflammatory agents. Chronic inflammation is a hallmark of numerous diseases, and targeting inflammatory pathways has become a major focus in drug discovery. The structural features of 3-(4-chlorobenzenesulfonyl)-8-ethoxy-2H-chromen-2-one suggest that it may interfere with key inflammatory mediators. Preliminary studies have indicated that this compound exhibits inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory responses.

Furthermore, the compound's chromenone core is known for its antioxidant properties. Oxidative stress plays a crucial role in various pathological conditions, including neurodegenerative diseases and cancer. By scavenging reactive oxygen species (ROS), chromenone derivatives can mitigate oxidative damage and protect cells from injury. The presence of both the 4-chlorobenzenesulfonyl and ethoxy groups may enhance these antioxidant effects by stabilizing reactive intermediates and improving bioavailability.

The synthesis of 3-(4-chlorobenzenesulfonyl)-8-ethoxy-2H-chromen-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the chromenone ring efficiently. These techniques not only improve synthetic efficiency but also allow for greater flexibility in modifying the molecular structure for desired pharmacological properties.

In vitro studies have provided valuable insights into the biological activity of this compound. Initial assays have shown that it exhibits potent inhibitory effects on various enzymes associated with inflammation and oxidative stress. Additionally, preliminary cell-based assays suggest that it may have protective effects against neuronal damage, making it a promising candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The potential therapeutic applications of 3-(4-chlorobenzenesulfonyl)-8-ethoxy-2H-chromen-2-one extend beyond anti-inflammatory and antioxidant effects. Research is ongoing to explore its role in other areas such as anticancer therapy. The ability of chromenone derivatives to induce apoptosis and inhibit tumor growth has been well-documented. The unique structural features of this compound may enhance its efficacy in targeting cancer cells while minimizing side effects on healthy tissues.

As our understanding of molecular mechanisms continues to evolve, so does our approach to drug development. Computational methods, including molecular docking and virtual screening, are increasingly being used to identify potential drug candidates like 3-(4-chlorobenzenesulfonyl)-8-ethoxy-2H-chromen-2-one. These tools allow researchers to predict how a compound will interact with biological targets at the atomic level, thereby accelerating the drug discovery process.

The future prospects for this compound are promising, with several avenues for further research remaining open. Investigating its mechanism of action at a molecular level will provide deeper insights into its therapeutic potential. Additionally, exploring its interactions with other biological pathways may uncover new applications that were previously unconsidered.

In conclusion, 3-(4-chlorobenzenesulfonyl)-8-ethoxy-2H-chromen-2-one, with its CAS number 904449-66-7, represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents with applications ranging from anti-inflammatory treatments to neuroprotection and anticancer therapy. Continued research into this compound holds great promise for improving human health through innovative drug development strategies.